5-Benzofuranmethanol, 4,7-dimethoxy-alpha-(2-(4-hydroxyphenyl)ethyl)-6-(2-(1-pyrrolidinyl)ethoxy)-
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Description
The compound 5-Benzofuranmethanol, 4,7-dimethoxy-alpha-(2-(4-hydroxyphenyl)ethyl)-6-(2-(1-pyrrolidinyl)ethoxy)- (hereafter referred to as the "target compound") is a benzofuran derivative characterized by:
- Methoxy groups at positions 4 and 7 of the benzofuran core.
- An alpha-(2-(4-hydroxyphenyl)ethyl) substituent, introducing a hydroxyphenyl moiety linked via an ethyl chain.
- A 6-(2-(1-pyrrolidinyl)ethoxy) group, incorporating a pyrrolidine ring connected via an ethoxy spacer.
The hydroxyphenyl and pyrrolidinyl groups may enhance interactions with biological targets, such as receptors or enzymes, while the methoxy groups could improve metabolic stability .
Properties
CAS No. |
40681-00-3 |
|---|---|
Molecular Formula |
C25H31NO6 |
Molecular Weight |
441.5 g/mol |
IUPAC Name |
4-[3-[4,7-dimethoxy-6-(2-pyrrolidin-1-ylethoxy)-1-benzofuran-5-yl]-3-hydroxypropyl]phenol |
InChI |
InChI=1S/C25H31NO6/c1-29-22-19-11-15-31-23(19)25(30-2)24(32-16-14-26-12-3-4-13-26)21(22)20(28)10-7-17-5-8-18(27)9-6-17/h5-6,8-9,11,15,20,27-28H,3-4,7,10,12-14,16H2,1-2H3 |
InChI Key |
JCINDSKUTAWEHY-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=C(C2=C1C=CO2)OC)OCCN3CCCC3)C(CCC4=CC=C(C=C4)O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Benzofuran Core
Compound A : 5-Benzofuranmethanol, 4,7-dimethoxy-alpha-(2-phenylethyl)-6-(2-(1-pyrrolidinyl)ethoxy)-, oxalate (1:1) (salt)
- Key Differences :
- The alpha substituent is 2-phenylethyl (lacking a hydroxyl group) vs. the target compound’s 2-(4-hydroxyphenyl)ethyl .
- Exists as an oxalate salt , which may enhance solubility compared to the free base form of the target compound.
- However, the oxalate salt counteracts this by improving crystallinity and dissolution. The hydroxyphenyl group in the target compound could enable stronger hydrogen bonding with biological targets, possibly increasing binding affinity.
Compound B : Benzofuran, 5-[1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-6-ethoxy-4,7-dimethoxy
- Key Differences :
- Features a tert-butyldimethylsilyl (TBDMS) ether and a dioxolane ring instead of the hydroxyphenyl-pyrrolidinyl substituents.
- The 6-position has a simple ethoxy group vs. the target’s pyrrolidinyl ethoxy.
- Implications :
- The TBDMS group acts as a protective moiety, suggesting Compound B is a synthetic intermediate. The target compound’s lack of such protection may render it more reactive or metabolically labile.
- The dioxolane ring in Compound B introduces rigidity, which could limit conformational flexibility compared to the target’s ethyl-linked hydroxyphenyl group.
Functional Group Modifications
Compound C : 5-Benzofuranmethanol, 6-ethoxy-4,7-dimethoxy-α-[(2-methyl-1,3-dioxolan-2-yl)methyl]-
- Key Differences :
- Replaces the hydroxyphenyl-pyrrolidinyl system with a methyl-dioxolane group.
- Lacks nitrogen-containing substituents (e.g., pyrrolidine).
- Implications: The dioxolane group may improve metabolic stability but reduces basicity compared to the pyrrolidinyl moiety in the target compound.
Compound D : 4-Benzofuranol, 5-[1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-6-ethoxy-7-methoxy-, 4-acetate
- Key Differences :
- Contains an acetate ester at position 4 and a TBDMS-protected hydroxyl group.
- The 6-position substituent is ethoxy, lacking the pyrrolidinyl group.
- Implications: The acetate ester suggests Compound D could act as a prodrug, requiring enzymatic hydrolysis for activation. The target compound’s free hydroxyl groups may confer immediate activity but shorter half-life.
Physicochemical and Pharmacokinetic Considerations
- Metabolic Stability : The target compound’s hydroxyphenyl group may undergo phase II conjugation (e.g., glucuronidation), whereas Compounds B and D’s protective groups resist rapid metabolism .
- Bioavailability : The pyrrolidinyl ethoxy group in the target compound introduces basicity, which could enhance tissue penetration but increase susceptibility to protonation in acidic environments (e.g., stomach) .
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